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Introduction
AMG28 is a potent and selective multi-kinase inhibitor, demonstrating significant activity

against Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Protein

Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1). Its narrow

kinome-wide selectivity makes it a valuable tool for investigating the roles of these kinases in

various cellular processes and a promising starting point for drug discovery programs. These

application notes provide detailed protocols for utilizing AMG28 in high-throughput screening

(HTS) campaigns to identify and characterize modulators of its primary targets.

Mechanism of Action
AMG28 exerts its biological effects by inhibiting the catalytic activity of its target kinases.

PIKfyve: Inhibition of PIKfyve disrupts the synthesis of phosphatidylinositol 3,5-bisphosphate

(PI(3,5)P₂), a key lipid messenger involved in endosomal trafficking, lysosome homeostasis,

and autophagy. This disruption can lead to enlarged endosomes and lysosomes, and

interfere with processes such as viral entry and cancer cell survival.

MAP3K14 (NIK): As a central regulator of the non-canonical NF-κB signaling pathway, NIK's

inhibition by AMG28 can modulate immune responses and inflammatory processes. The
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non-canonical NF-κB pathway is activated by a subset of Tumor Necrosis Factor Receptor

(TNFR) superfamily members.[1][2][3]

TTBK1: TTBK1 is a neuron-specific kinase implicated in the hyperphosphorylation of tau

protein, a hallmark of several neurodegenerative diseases, including Alzheimer's disease.[4]

[5][6] Inhibition of TTBK1 by AMG28 may therefore have therapeutic potential in these

conditions.

Data Presentation
The following table summarizes the inhibitory activity of AMG28 and other relevant compounds

against their respective targets. This data is crucial for designing and interpreting HTS

experiments.

Compound Target Assay Type IC₅₀ (nM) Z'-Factor Reference

AMG28 PIKfyve Enzymatic 2.2 > 0.5 (typical)

AMG28 TTBK1 Enzymatic 805 Not Reported [7]

AMG28 TTBK2 Enzymatic 988 Not Reported [7]

YM-201636 PIKfyve Enzymatic 33 Not Reported [8]

Apilimod PIKfyve Enzymatic 14 Not Reported [8]

SGC-

PIKFYVE-1
PIKfyve Enzymatic 6.9 Not Reported [9]

SGC-

PIKFYVE-1
PIKfyve NanoBRET 4.0 Not Reported [9]

Note: A Z'-factor greater than 0.5 is generally considered indicative of a robust and reliable HTS

assay.[10][11][12][13][14][15] While a specific Z'-factor for a PIKfyve HTS assay was not found

in the literature, a well-optimized assay should aim for this range.

Signaling Pathways
The following diagrams illustrate the signaling pathways modulated by AMG28's primary

targets.
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Caption: PIKfyve Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AMG28 in High-
Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580836#amg28-application-in-high-throughput-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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